Cas no 40891-41-6 (2-Butenoicacid,3-[4-(1-methylethyl)phenyl]-(9CI))

• Product Name: 2-Butenoicacid,3-[4-(1-methylethyl)phenyl]-(9CI)
• CAS No: 40891-41-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 926330
• PubChem ID: 73166793
• Update Time: 2025-04-19

2-Butenoicacid,3-[4-(1-methylethyl)phenyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoicacid,3-[4-(1-methylethyl)phenyl]-(9CI)
• 40891-41-6
• DB-281281
• 2-Butenoic acid, 3-[4-(1-methylethyl)phenyl]-

• Inchi： 1S/C13H16O2/c1-9(2)11-4-6-12(7-5-11)10(3)8-13(14)15/h4-9H,1-3H3,(H,14,15)
• InChI Key： ASORFHKBYLXBGX-UHFFFAOYSA-N
• SMILES： OC(C=C(C)C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų